Cas no 2204230-11-3 (Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate)
Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate is a specialized pyridine-based compound featuring both carbamothioyl and ester functional groups. Its molecular structure, incorporating an ethoxycarbonyl thiourea moiety, makes it a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. The compound’s dual reactivity—combining nucleophilic thiourea and electrophilic ester functionalities—enables applications in medicinal chemistry and agrochemical research. Its stability under standard conditions and well-defined reactivity profile facilitate controlled transformations, such as cyclizations or cross-coupling reactions. This compound is particularly valuable for synthesizing thiazole or pyridine derivatives, where precise functionalization is required. Its purity and consistent performance make it suitable for high-yield, scalable processes in advanced chemical synthesis.
2204230-11-3 structure
Product Name:Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate
CAS No:2204230-11-3
MF:C11H13N3O4S
MW:283.303621053696
CID:6801625
PubChem ID:156332951
Update Time:2025-06-06
Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-(3-(ethoxycarbonyl)thioureido)nicotinate
- METHYL 6-(ETHOXYCARBONYLCARBAMOTHIOYLAMINO)PYRIDINE-3-CARBOXYLATE
- F93509
- SCHEMBL23320436
- 2204230-11-3
- Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate
-
- Inchi： 1S/C11H13N3O4S/c1-3-18-11(16)14-10(19)13-8-5-4-7(6-12-8)9(15)17-2/h4-6H,3H2,1-2H3,(H2,12,13,14,16,19)
- InChI Key： YARHMBACNONSIQ-UHFFFAOYSA-N
- SMILES： S=C(NC(=O)OCC)NC1C=CC(C(=O)OC)=CN=1
Computed Properties
- Exact Mass: 283.06267708g/mol
- Monoisotopic Mass: 283.06267708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 122Ų
Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027OJV-100mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 0.00% | 100mg |
$16.00 | 2023-12-18 | |
| 1PlusChem | 1P027OJV-250mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 0.00% | 250mg |
$36.00 | 2023-12-18 | |
| 1PlusChem | 1P027OJV-500mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 0.00% | 500mg |
$57.00 | 2023-12-18 | |
| 1PlusChem | 1P027OJV-1g |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 0.00% | 1g |
$94.00 | 2023-12-18 | |
| Aaron | AR027OS7-100mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 97% | 100mg |
$19.00 | 2025-02-17 | |
| Aaron | AR027OS7-250mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 97% | 250mg |
$42.00 | 2025-02-17 | |
| Aaron | AR027OS7-500mg |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 97% | 500mg |
$66.00 | 2025-02-17 | |
| Aaron | AR027OS7-1g |
methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate |
2204230-11-3 | 97% | 1g |
$109.00 | 2025-02-17 |
Methyl 6-(ethoxycarbonylcarbamothioylamino)pyridine-3-carboxylate Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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